Cas no 2034482-07-8 (2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine)

• Product Name: 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine
• CAS No: 2034482-07-8
• MF: C₁₅H₁₈N₄O₄S
• MW: 350.392821788788
• CID: 5351006
• Update Time: 2025-05-24

2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-((1-(pyridin-3-ylsulfonyl)piperidin-3-yl)oxy)pyrazine
• 2-methoxy-6-(1-pyridin-3-ylsulfonylpiperidin-3-yl)oxypyrazine
• 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine

• Inchi： 1S/C15H18N4O4S/c1-22-14-9-17-10-15(18-14)23-12-4-3-7-19(11-12)24(20,21)13-5-2-6-16-8-13/h2,5-6,8-10,12H,3-4,7,11H2,1H3
• InChI Key： JFMCOWCGQNWVAH-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCCC(C1)OC1C=NC=C(N=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• XLogP3: 0.7
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine

Comprehensive Overview of 2-Methoxy-6-{[1-(Pyridine-3-Sulfonyl)Piperidin-3-Yl]Oxy}Pyrazine (CAS No. 2034482-07-8)

The compound 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034482-07-8) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of pyrazine, piperidine, and pyridine moieties makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of biological pathways, given the prevalence of similar structures in FDA-approved drugs.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds like 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine, due to their enhanced bioavailability and target selectivity. This aligns with current trends in precision medicine, where researchers frequently search for "next-generation heterocyclic compounds" or "pyridine derivatives in drug design." The compound's methoxy-pyrazine core is particularly noteworthy, as this structural motif appears in various antimicrobial and anticancer agents currently under clinical investigation.

The synthetic route for CAS 2034482-07-8 typically involves multi-step organic transformations, including sulfonylation reactions between pyridine-3-sulfonyl chloride and appropriately protected piperidin-3-ol derivatives, followed by nucleophilic aromatic substitution on the 2-methoxy-6-chloropyrazine precursor. This synthesis highlights the compound's complexity and the importance of protecting group strategies in modern organic chemistry - topics frequently searched by synthetic chemists in academic and industrial settings.

From a drug development perspective, the 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine structure offers several advantages. The pyridine-3-sulfonyl group enhances water solubility while maintaining membrane permeability, addressing a common challenge in medicinal chemistry that researchers often query as "improving drug-like properties of heterocycles." Additionally, the piperidine oxygen linker provides conformational flexibility, potentially allowing optimal binding to biological targets - a feature increasingly important in the era of structure-based drug design.

Analytical characterization of this compound typically employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the pyrazine-proton coupling patterns and piperidine ring conformation. These analytical challenges reflect common laboratory pain points, as evidenced by frequent searches for "characterization of complex heterocyclic mixtures" and "NMR interpretation of sulfonamide derivatives" in scientific databases.

The potential applications of 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine extend beyond pharmaceuticals. Materials scientists have shown interest in similar structures for organic electronic applications, particularly as electron-transport materials. This interdisciplinary relevance makes the compound a subject of interest in searches combining terms like "heterocyclic materials for OLEDs" and "sulfone-containing semiconductors," demonstrating how one molecular architecture can bridge multiple research fields.

Stability studies of CAS 2034482-07-8 indicate that proper storage conditions (typically anhydrous environments at controlled temperatures) are crucial for maintaining compound integrity. This practical consideration addresses frequently asked questions in research forums about "handling sensitive sulfonamide compounds" and "long-term storage of heterocyclic libraries," providing valuable information for laboratory technicians and inventory managers.

As research into pyrazine derivatives continues to expand, compounds like 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine serve as important case studies in molecular design. Their investigation contributes to broader scientific discussions about "privileged structures in medicinal chemistry" and "scaffold hopping strategies," topics that consistently rank high in academic search queries and conference presentations worldwide.

The environmental fate and biodegradation pathways of such compounds represent another area of growing interest, particularly with increasing regulatory focus on green chemistry. While specific ecotoxicology data for 2034482-07-8 may be limited, its structural features allow reasonable predictions about degradation kinetics - information increasingly requested in environmental impact assessments for new chemical entities.

In conclusion, 2-methoxy-6-{[1-(pyridine-3-sulfonyl)piperidin-3-yl]oxy}pyrazine exemplifies the innovation occurring at the intersection of synthetic chemistry and biological applications. Its study addresses numerous contemporary research questions while demonstrating how strategic molecular design can yield compounds with tailored properties - a central theme in modern chemical sciences that continues to drive scientific inquiry and technological advancement.